(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine

• Molecular Formula: C10H18N2S
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 3-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]butan-1-amine
• InChI: InChI=1S/C10H18N2S/c1-8(2)4-5-11-9(3)10-12-6-7-13-10/h6-9,11H,4-5H2,1-3H3
• InChI Key: FODPQRYACUEOPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(C)C1=NC=CS1

Description

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine (CAS: 1340454-83-2) is a secondary amine featuring a branched 3-methylbutyl group and a 1-(1,3-thiazol-2-yl)ethyl substituent. Its molecular formula is C₁₀H₁₈N₂S (molecular weight: 198.33 g/mol). The thiazole ring, a five-membered heterocycle with sulfur and nitrogen atoms, is a key pharmacophore in medicinal chemistry, often contributing to hydrogen bonding and π-π interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine typically involves the reaction of 3-methylbutylamine with 2-bromo-1-(1,3-thiazol-2-yl)ethanone under basic conditions. The reaction is carried out in an organic solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents such as tetrahydrofuran or diethyl ether.

Substitution: Electrophilic substitution often involves reagents like halogens or sulfonyl chlorides, while nucleophilic substitution may use nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a chemical compound with a molecular formula of $C_9H_{14}N_2S$. It is characterized by a unique structure featuring a thiazole ring (a five-membered ring containing both sulfur and nitrogen atoms) and an amine functional group. The 3-methylbutyl group contributes to its hydrophobic properties, influencing its biological activity and interactions.

Potential Applications

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine and its derivatives have potential applications across several fields, particularly in pharmaceuticals due to their diverse biological activities.

Pharmaceutical Applications

Thiazole derivatives, including (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine, are known for their diverse biological activities. Research indicates that compounds in this class exhibit antimicrobial, antifungal, and anticancer properties. The thiazole moiety interacts with biological targets such as enzymes and receptors, potentially inhibiting their activity or modulating their function, which is crucial for therapeutic applications.

Research Applications

Studies focusing on the interactions of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine with biological macromolecules are essential for understanding its mechanism of action and optimizing the compound for therapeutic use. Research typically focuses on:

• Binding affinity and selectivity for target proteins.
• Effects on cellular signaling pathways.
• In vivo efficacy and safety.

Development of Screening Assays

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine may be useful in the development of screening assays for identifying inhibitors of bacterial virulence factors, such as the Type III Secretion System (T3SS) . The T3SS is present in Gram-negative pathogens like enteropathogenic and enterohemorrhagic E. coli .

Structural Analogs and Derivatives

Several compounds share structural similarities with (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine, offering a range of potential applications based on their unique features:

Compound Name	Unique Features
N-(1-(Thiazol-2-yl)ethyl)piperidin-4-amine	Contains a piperidine ring, which may lead to different pharmacological profiles
4-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)butan-1-amine	Exhibits different reactivity due to the presence of sulfur and is known for its antimicrobial properties
5-(Thiazol-2-yl)-N,N-dimethylpentanamide	Features a dimethylamide group, which may result in distinct solubility characteristics

Mechanism of Action

The mechanism of action of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and proteins, inhibiting their activity and leading to various biological effects . For example, it may inhibit microbial enzymes, leading to antimicrobial effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Solubility/Stability	Biological Relevance	Source
(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine	C₁₀H₁₈N₂S	198.33	3-Methylbutyl, thiazol-2-yl ethyl	Lipophilic (free base)	Research chemical, intermediate
1-(4,5-Dimethyl-1,3-thiazol-2-yl)ethanamine	C₇H₁₂N₂S	156.25	4,5-Dimethyl thiazole, ethanamine	Moderate (free base)	Biochemical reagent
(1S)-2-Phenyl-1-(1,3-thiazol-2-yl)ethanamine	C₁₁H₁₂N₂S	204.29	Phenyl, thiazol-2-yl ethanamine	Hydrophobic (free base)	ADC payload in cytotoxic agents
[2-(Dimethylamino)-3-methylbutyl][1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]amine	C₂₀H₃₀N₂	288.47	Dimethylamino, tetrahydronaphthalenyl	Highly lipophilic	Pharmacological research
(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine hydrochloride	C₈H₁₅N₂OS·HCl	222.74	Methoxyethyl, hydrochloride salt	Water-soluble (salt form)	Research applications

Key Observations:

• Lipophilicity : The 3-methylbutyl group in the target compound enhances lipophilicity compared to the methoxyethyl group in , which improves water solubility as a hydrochloride salt.
• Aromatic Interactions : The phenyl substituent in enables π-π stacking with biological targets (e.g., tubulin in anticancer agents), whereas the unsubstituted thiazole in the target compound may limit such interactions.
• Salt Forms : Dihydrochloride salts (e.g., ) improve stability and solubility, suggesting that salt formation could optimize the target compound’s bioavailability.

Enzyme Inhibition and Receptor Targeting

• Thiazole-Containing Analogs : Compounds like 6WZU-11 () demonstrate hydrogen bonding with protease residues (e.g., PLpro in SARS-CoV-2), where the thiazole ring interacts with Asp108 and Asn109 . The target compound’s thiazole moiety may exhibit similar interactions, but its 3-methylbutyl chain could sterically hinder binding compared to smaller substituents.
• Cytotoxic Agents : The (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethanamine in is used in tubulysin analogs, highlighting the role of thiazole derivatives in disrupting microtubule dynamics .

ADMET Profiles

• 6WZU-11 () has an ideal ADMET profile due to balanced hydrophobicity and hydrogen-bonding capacity . The target compound’s higher lipophilicity (logP ~2.5 estimated) may reduce aqueous solubility, necessitating formulation adjustments for in vivo studies.

Biological Activity

(3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine is C₉H₁₄N₂S, indicating it contains a thiazole ring and an amine functional group. The presence of the 3-methylbutyl group enhances its hydrophobic characteristics, which can influence its interaction with biological targets.

Biological Activities

Research indicates that compounds similar to (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine exhibit antimicrobial , antifungal , and anticancer properties. The thiazole moiety is thought to interact with various biological targets, including enzymes and receptors, potentially inhibiting their activity or modulating their function .

Antimicrobial and Antifungal Properties

Thiazole derivatives have been reported to possess significant antimicrobial activity against a range of pathogens. For instance, studies have shown that derivatives can inhibit the growth of bacteria and fungi by disrupting cellular processes or inhibiting essential enzymes .

Anticancer Activity

The anticancer potential of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine has been explored in several studies. Notably, compounds containing thiazole rings have demonstrated efficacy against various cancer cell lines. For example, in vitro assays using the SK-OV-3 ovarian cancer cell line showed that certain thiazole derivatives exhibited IC50 values indicating potent anticancer activity .

The mechanism through which (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine exerts its biological effects involves:

• Enzyme Inhibition : The thiazole ring can bind to the active sites of enzymes, inhibiting their function.
• Receptor Modulation : Interaction with specific receptors may alter signaling pathways involved in cell proliferation and apoptosis.

These interactions are crucial for the therapeutic applications of this compound .

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of thiazole derivatives:

• Synthesis and Evaluation : A study synthesized various thiazole derivatives and evaluated their anticancer properties using MTT assays. Compounds were tested against SK-OV-3 cells, with some showing promising results with IC50 values as low as 29.17 μM .
• Antimicrobial Activity : Another research effort highlighted the antimicrobial efficacy of thiazole derivatives against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis .

Comparative Analysis with Similar Compounds

The following table summarizes key structural features and biological activities of compounds related to (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine:

Compound Name	Structure	Unique Features	Biological Activity
N-(1-(Thiazol-2-yl)ethyl)piperidin-4-amine	Structure	Contains a piperidine ring; different pharmacological profile	Anticancer
4-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)butan-1-amine	Structure	Exhibits different reactivity due to sulfur presence	Antimicrobial
5-(Thiazol-2-yl)-N,N-dimethylpentanamide	Structure	Features a dimethylamide group; distinct solubility	Anticancer

This comparative analysis illustrates the unique attributes of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine in terms of its hydrophobicity and potential bioavailability compared to other thiazole derivatives.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine?

• Methodology : The synthesis typically involves coupling a 3-methylbutylamine derivative with a 1-(1,3-thiazol-2-yl)ethyl moiety. Key steps include:

• Thiazole ring formation : Reacting thiosemicarbazones with α-bromo ketones (e.g., 2-bromo-1-(4-fluorophenyl)ethanone) in DMF/EtOH under ambient conditions .
• Amine functionalization : Hydroamination or allylic substitution using palladium catalysts or hydrazine derivatives to introduce the 3-methylbutyl group .
• Purification : Vacuum filtration and recrystallization in ethanol or dichloromethane/methanol mixtures to isolate the product .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Key Techniques :

• 1H/13C NMR : To confirm the chemical environment of the thiazole ring, methyl groups, and amine protons. For example, δ ~2.31 ppm for CH3 groups and ~7.80 ppm for thiazole protons .
• Elemental Analysis : To verify purity, though discrepancies between calculated and observed values (e.g., carbon content in C14H10N4S: calc. 61.29% vs. obs. 58.41%) may require additional cross-validation with mass spectrometry .
• UV-Vis Spectroscopy : To identify π→π* transitions in the thiazole ring (λmax ~270–310 nm) .

Advanced Research Questions

Q. How do electronic effects of substituents influence the reactivity of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine in catalytic reactions?

• Analysis : Electron-withdrawing groups (EWGs) on the thiazole ring (e.g., -F, -Cl) increase electrophilicity, enhancing nucleophilic attack at the amine site. Conversely, electron-donating groups (EDGs) like -CH3 reduce reactivity. Catalyst-free synthesis in ethanol demonstrates that EWGs favor product formation via stabilization of transition states .

Q. What computational strategies are suitable for predicting the biological activity of this compound?

• Methodology :

• Molecular Docking : Use software like AutoDock Vina to model interactions with enzymes (e.g., 15-lipoxygenase-1) based on structural analogs (e.g., trihydroxyeicosatrienoic acids) .
• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to predict electronic properties (e.g., HOMO-LUMO gaps) and correlate with experimental UV-Vis data .

Q. How can contradictory elemental analysis and spectroscopic data be resolved?

• Troubleshooting :

• Repetition under inert atmosphere : Moisture-sensitive intermediates (e.g., acetylated amines) may degrade, causing discrepancies in nitrogen content .
• High-resolution mass spectrometry (HRMS) : Confirm molecular formula (e.g., C17H15N5O2 requires m/z 329.1254) to rule out impurities .
• X-ray crystallography : Resolve ambiguities in structure using SHELXL for refinement, especially for regiochemistry of thiazole substituents .

Q. What experimental protocols validate the compound’s potential as an enzyme inhibitor?

• In vitro assays :

• Enzyme inhibition : Measure IC50 against targets like glucokinase using rat hepatocytes, comparing activity to known inhibitors (e.g., benzamide derivatives with EC50 ~10 nM) .
• Cellular uptake : Radiolabel the compound and track accumulation in cell lines (e.g., HepG2) via liquid scintillation counting .

Specialized Technical Questions

Q. How can X-ray crystallography confirm the stereochemistry of (3-Methylbutyl)[1-(1,3-thiazol-2-yl)ethyl]amine?

• Procedure :

• Crystal growth : Use slow evaporation in ethanol/water mixtures to obtain single crystals .
• Data collection : Employ a Bruker D8 VENTURE diffractometer with Mo-Kα radiation (λ = 0.71073 Å).
• Refinement : Apply SHELXL-2018 for structure solution, focusing on thiazole ring planarity and amine group orientation. High-resolution data (R-factor < 5%) ensures accuracy .

Q. What are the challenges in scaling up synthesis while maintaining regioselectivity?

• Optimization :

• Solvent choice : Polar aprotic solvents (DMF, DMSO) improve yield but require rigorous drying to avoid side reactions .
• Catalyst loading : Reduce Pd catalyst to 0.5 mol% in hydroamination to minimize costs while retaining >90% yield .